1,4-Dihydro-2,6-dimethyl-3-(2-cyanoethoxycarbonyl)-5-ethoxycarbonyl-4-(2,3-dichlorophenyl)pyridine

• IUPAC Name: 5-O-(2-cyanoethyl) 3-O-ethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C20H20Cl2N2O4/c1-4-27-19(25)15-11(2)24-12(3)16(20(26)28-10-6-9-23)17(15)13-7-5-8-14(21)18(13)22/h5,7-8,17,24H,4,6,10H2,1-3H3
• InChI Key: RZOPKQWAEXIRCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=C(C(=CC=C2)Cl)Cl)C(=O)OCCC#N)C)C
• Molecular Formula: C20H20Cl2N2O4
• DSSTOX Substance ID: DTXSID90473921
• Molecular Weight: 423.3 g/mol
• CAS No.: 175688-78-5

Description

1,4-Dihydro-2,6-dimethyl-3-(2-cyanoethoxycarbonyl)-5-ethoxycarbonyl-4-(2,3-dichlorophenyl)pyridine, also known as this compound, is a useful research compound. Its molecular formula is C20H20Cl2N2O4 and its molecular weight is 423.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fascinating Variability in Chemistry and Properties

A review by Boča, Jameson, and Linert (2011) focuses on the chemistry and properties of compounds containing pyridine-2,6-diylbis structures, summarizing preparation procedures, properties, spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. Although this review does not directly mention the compound , it highlights the importance of investigating analogues that could have potential interest in various fields, including scientific research applications (Boča, Jameson, & Linert, 2011).

Hybrid Catalysts in Synthesis

Parmar, Vala, and Patel (2023) discuss the importance of hybrid catalysts for synthesizing pyranopyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The review covers synthetic pathways and applications of hybrid catalysts, indicating a potential area where similar compounds could be applied in creating lead molecules for pharmaceutical use (Parmar, Vala, & Patel, 2023).

Treatment of Wastewater from the Pesticide Industry

Research by Goodwin et al. (2018) into the treatment options for reclaiming wastewater produced by the pesticide industry addresses the removal of toxic pollutants, which could indirectly relate to the environmental impact and treatment methods relevant for the synthesis or breakdown products of complex compounds like the one mentioned (Goodwin et al., 2018).

Sorption of Phenoxy Herbicides

A study by Werner, Garratt, and Pigott (2012) reviews the sorption experiments of phenoxy herbicides, providing insights into the environmental behavior of chemicals that share structural similarities with the compound . This could be relevant for understanding the environmental impact and behavior of similar compounds (Werner, Garratt, & Pigott, 2012).